Cas no 168300-88-7 (Fmoc-D-Cys(Acm)-OH)

• Product Name: Fmoc-D-Cys(Acm)-OH
• CAS No: 168300-88-7
• MF: C₂₁H₂₂N₂O₅S
• MW: 414.474784374237
• MDL: MFCD00077053
• CID: 105685
• Update Time: 2025-05-20

Fmoc-D-Cys(Acm)-OH Chemical and Physical Properties

Names and Identifiers

• Fluorenylmethyloxycarbonyl)-S-(acetyl-aminomethyl)-L-cysteine
• Fmoc-D-Cys(Acm)-OH
• FMOC-D-ACETAMIDOMETHYL-L-CYSTEINE
• FMOC-D-CYSTEINE(ACM)-OH
• FMOC-S-ACETAMIDOMETHYL-D-CYSTEINE
• S-(Acetamidomethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-cysteine
• Fmoc-D-Cys(Acm)
• N-ALPHA-FMOC-S-ACETAMIDOMETHYL-D-CYSTEINE
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-Cys(Acm)-OH
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-S-ACETAMIDOMETHYL-D-CYSTEINE
• S-[(Acetylamino)methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-cysteine
• S-[(Acetylamino)methyl]-N-Fmoc-D-cysteine
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-S-(acetyl-aminomethyl)-D-cysteine
• Fmoc-Cys(Acm)-OH;
• Fmoc-D-Cys(CAM)-OH
• N-Fmoc-S-Acetamidomethyl-L-Cysteine
• AX8131065
• AB0108158
• Y3387
• ST24047250
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-S-(carbonylamidomethyl)-D-cysteine
• D-Cysteine, S-[(acetylamino)methyl]-N-[(9H-fluoren-9-ylmeth

• MDL： MFCD00077053
• Inchi： 1S/C21H22N2O5S/c1-13(24)22-12-29-11-19(20(25)26)23-21(27)28-10-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-12H2,1H3,(H,22,24)(H,23,27)(H,25,26)/t19-/m1/s1
• InChI Key： CSMYOORPUGPKAP-LJQANCHMSA-N
• SMILES： S(CNC(C)=O)C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 414.12500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 580
• Topological Polar Surface Area: 130

Experimental Properties

• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148-155°C
• Boiling Point: 714.1±60.0℃ at 760 mmHg
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• PSA: 130.03000
• LogP: 3.58690
• Specific Rotation: 31.4° to 31.7° (c=1 MeOH)

Fmoc-D-Cys(Acm)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Additional information on Fmoc-D-Cys(Acm)-OH

Professional Introduction to Fmoc-D-Cys(Acm)-OH (CAS No: 168300-88-7)

Fmoc-D-Cys(Acm)-OH is a specialized peptidomimetic building block widely utilized in the field of synthetic chemistry and pharmaceutical research. This compound, with the chemical name N-(Fmoc)-D-cysteine(2-acetamido)-1-carboxy-3-oxo-, is characterized by its unique structural features that make it invaluable for constructing complex peptides and exploring novel therapeutic agents. The inclusion of the Fmoc (fluorenylmethyloxycarbonyl) group enhances its utility in solid-phase peptide synthesis (SPPS), while the presence of the D-Cys (D-cysteine) moiety introduces chiral specificity, which is crucial for achieving enantiopure compounds essential for drug development.

The CAS number 168300-88-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and procurement. Fmoc-D-Cys(Acm)-OH is particularly significant in the realm of peptidomimetics, where modifications of natural amino acids are employed to create molecules with enhanced stability, bioavailability, and targeted biological activity. The acetylamido group at the C-terminal enhances solubility and reactivity, making it a preferred choice for researchers aiming to optimize peptide-based therapeutics.

In recent years, advancements in synthetic methodologies have expanded the applications of Fmoc-D-Cys(Acm)-OH. For instance, recent studies have demonstrated its effectiveness in generating cyclic peptides that exhibit improved metabolic stability and reduced immunogenicity. These modifications are critical for developing next-generation biologics with prolonged half-lives and minimized side effects. The compound’s versatility has also been leveraged in designing peptidomimetics that mimic the bioactivity of natural peptides while avoiding their limitations, such as rapid degradation or off-target effects.

The role of chirality in drug design cannot be overstated, and the use of D-Cys in Fmoc-D-Cys(Acm)-OH underscores this principle. Chiral drugs often exhibit distinct pharmacological profiles compared to their L-enantiomers, necessitating precise control over stereochemistry during synthesis. The incorporation of D-amino acids into peptide sequences can lead to novel binding interactions with biological targets, potentially unlocking new therapeutic opportunities. This has been particularly relevant in the development of protease inhibitors and other enzyme-targeting agents where enantiopurity is paramount.

Recent breakthroughs in computational chemistry have further enhanced the utility of Fmoc-D-Cys(Acm)-OH. High-throughput virtual screening combined with machine learning algorithms has enabled researchers to predict optimal peptide sequences incorporating this building block, streamlining the discovery process. Such computational tools not only accelerate lead optimization but also minimize experimental trials, thereby reducing costs and time-to-market for novel drug candidates. The integration of these technologies with traditional synthetic approaches has revolutionized how researchers approach complex molecular constructions.

The demand for high-quality peptidomimetics like Fmoc-D-Cys(Acm)-OH continues to grow as pharmaceutical companies seek innovative solutions to address unmet medical needs. Its applications span across various therapeutic areas, including oncology, immunology, and neurology, where peptide-based drugs are increasingly recognized for their precision targeting capabilities. The compound’s compatibility with modern synthetic techniques ensures that it remains a cornerstone in the arsenal of medicinal chemists striving to develop safer and more effective treatments.

In conclusion, Fmoc-D-Cys(Acm)-OH (CAS No: 168300-88-7) represents a critical tool in contemporary chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability make it indispensable for designing advanced peptidomimetics with tailored functionalities. As scientific understanding evolves and new methodologies emerge, the role of this compound is expected to expand further, driving innovation in drug discovery and molecular engineering.